N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxy-3-nitrobenzenesulfonamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-4-methoxy-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C11H14N2O7S2/c1-20-11-3-2-9(6-10(11)13(14)15)22(18,19)12-8-4-5-21(16,17)7-8/h2-3,6,8,12H,4-5,7H2,1H3
• InChI Key: VISKGSSBWOZKFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2CCS(=O)(=O)C2)[N+](=O)[O-]
• Molecular Formula: C11H14N2O7S2
• Molecular Weight: 350.4 g/mol

Description

The compound “N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ethers” is a G protein-gated inwardly-rectifying potassium (GIRK) channel activator. It was identified from previous lead optimization efforts, and it has been paired with a novel sulfone-based head group to create a potent and selective GIRK1/2 activator.

Synthesis Analysis

The synthesis of this compound involved the coupling of a new ether-based scaffold with a previously identified N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl) head group. This resulted in the creation of a new class of GIRK1/2 activators.

Mechanism of Action

The related compound “N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ethers” acts as a G protein-gated inwardly-rectifying potassium (GIRK) channel activator. GIRK channels are key effectors in GPCR signaling pathways that modulate excitability in cells.